7-benzyl-8-{(2Z)-2-[1-(2-hydroxyphenyl)ethylidene]hydrazinyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-benzyl-8-[(2Z)-2-[1-(2-hydroxyphenyl)ethylidene]hydrazinyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C22H22N6O3/c1-14(16-11-7-8-12-17(16)29)24-25-21-23-19-18(20(30)27(3)22(31)26(19)2)28(21)13-15-9-5-4-6-10-15/h4-12,29H,13H2,1-3H3,(H,23,25)/b24-14-
• InChI Key: FWNHMCZOEGJSPI-OYKKKHCWSA-N
• Canonical SMILES: CC(=NNC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C)C4=CC=CC=C4O
• Isomeric SMILES: C/C(=N/NC1=NC2=C(N1CC3=CC=CC=C3)C(=O)N(C(=O)N2C)C)/C4=CC=CC=C4O
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol

Description

7-benzyl-8-{(2Z)-2-[1-(2-hydroxyphenyl)ethylidene]hydrazinyl}-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione is a useful research compound. Its molecular formula is C22H22N6O3 and its molecular weight is 418.457. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Synthetic Access and Structural Elucidation : The compound has been utilized in the synthesis of novel derivatives, including 6-purineselenyl and 1, 3, 4-thiadiazols bearing 7-benzyl-1,3-dimethyl-1H-purine-2,6-(3H,7H)-diones. The structures of these compounds were elucidated using spectroscopic methods (1H-NMR, 13C-NMR, and MS spectrometry) and elemental analysis (Gobouri, 2020).

• Crystal Structure and Molecular Conformation : The crystal structure of related compounds has been investigated, revealing specific conformations and intermolecular hydrogen bonding patterns. For instance, the study of 8-amino-7-(2-hydroxy-3-morpholinopropyl)theophylline highlighted its planar purine fused-ring skeleton and chair conformation of the morpholine ring (Karczmarzyk et al., 1995).

Pharmacological Research and Applications

• Cardiovascular Activity Studies : Derivatives of this compound have been synthesized and tested for their cardiovascular activities, such as antiarrhythmic and hypotensive activities. These studies also assessed their affinity for alpha adrenoreceptors (Chłoń-Rzepa et al., 2004).

• Receptor Affinity and Psychotropic Potential : Some derivatives have shown potential as ligands for 5-HT1A, 5-HT2A, and 5-HT7 receptors, exhibiting antidepressant and anxiolytic properties. This highlights their relevance in psychotropic medication research (Chłoń-Rzepa et al., 2013).

• Synthesis of Purine Derivatives : The compound has been used in the synthesis of various purine derivatives, contributing to the development of new medicinal compounds with various pharmacological properties (Korobko, 2016).

Applications in Material Science

• Intermolecular Interaction Analysis for Material Design : A quantitative investigation of intermolecular interactions in related xanthine derivatives provides insights for designing new materials. This involves a detailed analysis of interaction energies, electrostatic potential maps, and energy frameworks (Shukla et al., 2020).